Cas no 1805391-35-8 (Methyl 3-bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805391-35-8
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4867558
• Update Time: 2025-07-23

Methyl 3-bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-7(16)2-6-9(11)8(10(13)14)5(3-12)4-15-6/h4,10H,2-3H2,1H3
• InChI Key： XCXWYGLOPVPGPU-UHFFFAOYSA-N
• SMILES： BrC1C(CC(=O)OC)=NC=C(CCl)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate

Methyl 3-bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805391-35-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1805391-35-8, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural motifs, has garnered considerable attention in recent years due to its pivotal role in the development of novel therapeutic agents. The presence of multiple reactive sites, including a bromo group, a chloromethyl moiety, and a difluoromethyl substituent, makes it an invaluable building block for chemists and pharmacologists alike.

The compound's structural framework is particularly noteworthy for its potential applications in drug discovery. The pyridine core, a common scaffold in many bioactive molecules, is further functionalized with electron-withdrawing and electron-donating groups that enhance its reactivity and binding affinity. Specifically, the 3-bromo substituent allows for nucleophilic aromatic substitution reactions, while the 5-(chloromethyl) group facilitates the formation of ether or thioether linkages, which are crucial for constructing complex molecular architectures. Additionally, the 4-(difluoromethyl) moiety introduces fluorine atoms that can modulate metabolic stability and pharmacokinetic properties, making this compound particularly attractive for medicinal chemistry applications.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Methyl 3-bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate has emerged as a key intermediate in the synthesis of compounds with potential therapeutic benefits. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The compound's ability to undergo selective functionalization allows researchers to fine-tune the properties of their final products, leading to more effective and targeted therapies.

The difluoromethyl group, in particular, has been extensively studied for its ability to enhance the metabolic stability of drug candidates. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their resistance to degradation by enzymes such as cytochrome P450. This property has made methyl 3-bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate a valuable asset in the development of next-generation pharmaceuticals. Furthermore, the bromo and chloromethyl functionalities provide multiple points of intervention for further chemical modifications, enabling the creation of a diverse library of derivatives with tailored biological activities.

Advances in synthetic methodologies have further expanded the applications of this compound. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and scalable production processes. These methods have not only improved yield but also allowed for greater control over regioselectivity and stereochemistry during synthesis. As a result, researchers can now access complex derivatives of methyl 3-bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate with high precision and reliability.

The growing interest in fluorinated compounds has also driven innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools used to elucidate the structures of these complex molecules. These advancements have facilitated a deeper understanding of how structural modifications influence biological activity, paving the way for more rational drug design strategies.

In conclusion, methyl 3-bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805391-35-8) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers developing innovative therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs.